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Compound of Interest

Compound Name:
1-(2-Phenyl-1H-imidazol-5-

YL)ethanone

Cat. No.: B158319 Get Quote

Disclaimer: No direct CAS number or comprehensive technical data could be located for the

specifically requested compound, 1-(2-Phenyl-1H-imidazol-5-YL)ethanone. This document

provides information on the closely related analogue, 1-(4-Methyl-2-phenyl-1H-imidazol-5-

yl)ethanone, for which limited data is available.

This technical data sheet serves as a guide for researchers, scientists, and drug development

professionals interested in the chemical and physical properties of 1-(4-Methyl-2-phenyl-1H-

imidazol-5-yl)ethanone.

Chemical Identifiers
The following table summarizes the known identifiers for 1-(4-Methyl-2-phenyl-1H-imidazol-5-

yl)ethanone.

Identifier Value Reference

CAS Number 28824-91-1 [1]

Synonyms
1-(5-methyl-2-phenyl-1H-

imidazol-4-yl)ethanone
[1]

Molecular Formula C₁₂H₁₂N₂O [1]

Canonical SMILES
CC(C1=C(C)N=C(C2=CC=CC

=C2)N1)=O
[1]
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Physicochemical Properties
Quantitative data regarding the physicochemical properties of 1-(4-Methyl-2-phenyl-1H-

imidazol-5-yl)ethanone is limited. The following table presents the available information.

Property Value Source

Molecular Weight 200.24 g/mol Calculated

Note: Further experimental data such as melting point, boiling point, and solubility are not

readily available in the public domain.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 1-(4-Methyl-2-phenyl-1H-

imidazol-5-yl)ethanone are not available in the searched literature. However, a general

synthetic pathway for related imidazole derivatives can be conceptualized.

A plausible synthetic route for imidazole derivatives often involves a multi-step process. The

diagram below illustrates a generalized workflow for the synthesis of substituted phenyl-

imidazole compounds.
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Generalized Synthetic Workflow for Phenyl-Imidazole Derivatives

Starting Materials

Reaction

Product Formation

Further Modification (Optional)

Phenyl-containing precursor

Condensation Reaction

Ammonia or ammonia source Dicarbonyl compound

Substituted Phenyl-Imidazole Core

Acylation/Alkylation

Final Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of phenyl-imidazole derivatives.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the public domain regarding the biological

activity or associated signaling pathways for 1-(4-Methyl-2-phenyl-1H-imidazol-5-yl)ethanone.

Imidazole-containing compounds, in general, are known to exhibit a wide range of biological
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activities, including but not limited to antifungal, antibacterial, and anti-inflammatory properties.

Further research would be required to elucidate the specific biological profile of this particular

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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